Cas no 921895-19-4 (2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide
• CAS No: 921895-19-4
• MF: C₂₄H₃₀FN₃O
• MW: 395.512909412384
• CID: 6590077
• PubChem ID: 44024945
• Update Time: 2025-07-19

2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide
• 2-(4-fluorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]acetamide
• SR-01000911818-1
• 921895-19-4
• F2292-0145
• 2-(4-fluorophenyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide
• AKOS024636726
• SR-01000911818
• 2-(4-fluorophenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide

• Inchi： 1S/C24H30FN3O/c1-27-12-4-5-19-16-20(8-11-22(19)27)23(28-13-2-3-14-28)17-26-24(29)15-18-6-9-21(25)10-7-18/h6-11,16,23H,2-5,12-15,17H2,1H3,(H,26,29)
• InChI Key： WLCTYGFQWRLCEP-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCCC1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 395.23729075g/mol
• Monoisotopic Mass: 395.23729075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide

Comprehensive Analysis of 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide (CAS No. 921895-19-4)

The compound 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide (CAS No. 921895-19-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a fluorophenyl group, a tetrahydroquinoline moiety, and a pyrrolidine ring makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential interactions with biological targets, such as receptors and enzymes, which could pave the way for innovative treatments.

One of the most intriguing aspects of this compound is its multifunctional pharmacophore, which allows it to engage with multiple biological pathways. The presence of the 4-fluorophenyl group enhances its binding affinity, while the tetrahydroquinoline core contributes to its stability and bioavailability. Additionally, the pyrrolidin-1-yl segment introduces conformational flexibility, which is crucial for optimizing drug-receptor interactions. These features make CAS No. 921895-19-4 a subject of intense study in drug discovery, particularly in areas like neurology and oncology.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and membrane permeability. This trend aligns with the rising demand for next-generation pharmaceuticals that offer improved efficacy and fewer side effects. 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide exemplifies this trend, as its fluorine atom strategically modulates its electronic and steric properties, making it a valuable scaffold for medicinal chemistry.

Another hot topic in the field is the exploration of heterocyclic compounds for their diverse biological activities. The tetrahydroquinoline and pyrrolidine rings in this molecule are prime examples of heterocycles that are frequently employed in drug design. These rings are known to participate in key interactions, such as hydrogen bonding and π-stacking, which are essential for achieving high selectivity and potency. As a result, CAS No. 921895-19-4 is often discussed in the context of structure-activity relationship (SAR) studies, which aim to optimize drug candidates for clinical use.

The synthesis of 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide involves sophisticated organic chemistry techniques, including amide coupling and reductive amination. These methods are widely used in the pharmaceutical industry to construct complex molecules with high precision. Researchers are also investigating greener and more sustainable synthetic routes, reflecting the broader shift toward green chemistry in drug development. This compound's synthesis highlights the importance of atom economy and catalytic efficiency, which are critical for reducing environmental impact.

From a pharmacological perspective, CAS No. 921895-19-4 has shown promise in preliminary studies, particularly in modulating central nervous system (CNS) targets. Its ability to cross the blood-brain barrier (BBB) makes it a potential candidate for treating neurological disorders, such as depression and anxiety. Moreover, its multi-target engagement profile suggests it could be useful in addressing complex diseases with multifactorial etiology, such as Alzheimer's disease. These applications are particularly relevant given the increasing prevalence of neurodegenerative conditions worldwide.

In conclusion, 2-(4-fluorophenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethylacetamide (CAS No. 921895-19-4) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties and mechanisms, this compound may well emerge as a cornerstone in the development of innovative medicines for the 21st century.